Cas no 5101-28-0 (Pyrene, 2-phenyl-)

• Product name: Pyrene, 2-phenyl-
• CAS No: 5101-28-0
• MF: C₂₂H₁₄
• MW: 278.34656
• CID: 377474
• PubChem ID: 78781

Pyrene, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 2-phenyl-
• 2-Phenylpyrene
• EINECS 225-820-8
• 5101-28-0
• NS00032187
• DTXSID10199015

• Inchi： InChI=1S/C22H14/c1-2-5-15(6-3-1)20-13-18-11-9-16-7-4-8-17-10-12-19(14-20)22(18)21(16)17/h1-14H
• InChI Key： CCIRWPQIFNLNMJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC3=C4C(=C2)C=CC5=C4C(=CC=C5)C=C3

Computed Properties

• Exact Mass: 278.10962
• Monoisotopic Mass: 278.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 6.7

Experimental Properties

• PSA: 0